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Compound of Interest

Compound Name: 4-Nitroindole

Cat. No.: B016737 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the key spectroscopic and physical properties

of various nitroindole isomers. Understanding the distinct characteristics of each isomer is

crucial for their unambiguous identification, synthesis, and application in medicinal chemistry

and materials science. The following sections present quantitative data, detailed experimental

protocols, and a visual workflow for isomer characterization.

Physical Property Comparison
The physical properties of nitroindole isomers, such as melting point and solubility, are

fundamental for their handling, purification, and formulation. The position of the nitro group on

the indole ring significantly influences these characteristics.
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Property 4-Nitroindole 5-Nitroindole 6-Nitroindole 7-Nitroindole

Molecular

Formula
C₈H₆N₂O₂ C₈H₆N₂O₂[1] C₈H₆N₂O₂[2] C₈H₆N₂O₂

Molecular Weight 162.15 g/mol 162.15 g/mol [1] 162.15 g/mol [2] 162.15 g/mol

Melting Point

(°C)
205-207[3][4] 140-142[5][6][7] 137-143[8] 94-98[9][10]

Appearance
Yellowish-brown

crystals[11]

Yellow crystalline

powder[1]

Yellow

powder/crystals[

8][12]

Light yellow to

orange

powder/crystal

Water Solubility
Low water

solubility[8]

Insoluble in

mineral oils[6]

Low water

solubility[8]

Slightly

soluble[9]

pKa (Predicted) Not specified 15.25 ± 0.30[7] Not specified 13.96 ± 0.30

Spectroscopic Property Comparison
Spectroscopic analysis is essential for the structural elucidation and differentiation of nitroindole

isomers. Each isomer presents a unique spectral fingerprint.

The UV-Vis absorption spectra are influenced by the electronic transitions within the aromatic

system. The position of the electron-withdrawing nitro group affects the energy of these

transitions, leading to distinct absorption maxima (λmax).
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Isomer Solvent λmax (nm)

3-Nitroindole 2-Propanol 349[13][14][15]

4-Nitroindole 2-Propanol

Broad absorption extending

furthest into the visible

range[13][14][15]

5-Nitroindole 2-Propanol 322[13][14][15]

6-Nitroindole 2-Propanol
Two maxima in the 300-400

nm range[13][14][15]

7-Nitroindole 2-Propanol
One broadly absorbing peak in

the near-UV[13][14]

IR spectroscopy helps identify key functional groups. While the precise peak positions may

vary slightly between isomers, the characteristic absorbances for the N-H and NO₂ groups are

expected for all nitroindoles.

Functional Group
General Wavenumber
(cm⁻¹)

Isomer-Specific Data

N-H Stretch ~3300-3500
Observed for 7-Nitroindole in

this range.

NO₂ Asymmetric Stretch ~1500-1550
Observed for 7-Nitroindole in

this range.

NO₂ Symmetric Stretch ~1300-1350
Observed for 7-Nitroindole in

this range.

Aromatic C=C Stretch ~1450-1600[16]
Inferred from general indole

spectra[16].

Mass spectrometry provides information on the molecular weight and fragmentation patterns.

The parent ion for all nitroindole isomers is expected at an m/z of 162.
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Isomer Key Fragments (m/z)

3-Nitroindole 162 (Parent Ion), 132, 116[13][17]

4-Nitroindole 162 (Parent Ion), 116[18]

6-Nitroindole 162 (Parent Ion)[19]

7-Nitroindole 162 (Parent Ion) - Inferred

Experimental Protocols
The following are generalized methodologies for the spectroscopic characterization of

nitroindole isomers based on reported procedures.

This protocol is used to determine the absorption maxima (λmax) of the isomers.

Sample Preparation: Prepare dilute solutions of each nitroindole isomer in a spectroscopic

grade solvent, such as 2-propanol.[15] Concentrations are typically around 0.2 mg/mL.[15]

Instrumentation: Utilize a dual-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-2450).

[15]

Measurement: Record the absorption spectra over a range of 200–700 nm.[15]

Analysis: Identify the wavelength(s) of maximum absorbance (λmax) for each isomer. For

quantitative analysis, convert absorbance to molar absorption coefficients using the Beer-

Lambert law.[15]

This protocol is used to identify the characteristic functional groups of the isomers.

Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of

the nitroindole sample.

Instrumentation: Use a standard FTIR spectrometer.

Measurement: Acquire the FTIR spectrum over a typical wavenumber range (e.g., 4000-400

cm⁻¹).
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Analysis: Identify characteristic peaks corresponding to N-H stretching, aromatic C-H

stretching, and the symmetric and asymmetric stretches of the NO₂ group.

This protocol is used for the structural elucidation of the isomers.

Sample Preparation: Dissolve the nitroindole sample in a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃).

Instrumentation: Use a high-resolution NMR spectrometer.

Measurement: Acquire ¹H and ¹³C NMR spectra.

Analysis: Analyze the chemical shifts, integration, and coupling patterns to assign the signals

to specific protons and carbons in the molecule. The aromatic region of the ¹H NMR

spectrum will be particularly important for differentiating the isomers.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the comparative analysis of

nitroindole isomers.
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Caption: Workflow for Spectroscopic and Physical Comparison of Nitroindole Isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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